Cas no 85932-85-0 (Lophyrotomin)

• Product name: Lophyrotomin
• CAS No: 85932-85-0
• MF: C₄₈H₆₅N₉O₁₇
• MW: 1040.07981276512
• CID: 991219
• PubChem ID: 5488869

Lophyrotomin Chemical and Physical Properties

Names and Identifiers

• lophyrotomin
• (2S)-5-amino-2-[[(2R)-2-[[(2S)-2-[[(2R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2R)-2-[[(2R)-2-benzamidopropanoyl]amino]-3-phenylpropanoyl]amino]-3-methylbutanoyl]amino]-3-methylpentanoyl]amino]-3-carboxypropanoyl]amino]-3-carboxypropanoyl]amino]-4-carboxybutanoyl]amino]-5-oxopentanoic acid
• 85932-85-0
• C6H5-CO-Ala-Phe-Val-Ile-Asp-Asp-Glu-Gln
• benzoyl-D-alanyl-D-phenylalanyl-L-valyl-L-isoleucyl-D-aspartyl-L-aspartyl-D-glutamyl-L-glutamine
• BRN 5230528
• Lophyrotomin

• Inchi： 1S/C48H65N9O17/c1-6-25(4)39(57-46(71)38(24(2)3)56-45(70)31(21-27-13-9-7-10-14-27)53-40(65)26(5)50-41(66)28-15-11-8-12-16-28)47(72)55-33(23-37(63)64)44(69)54-32(22-36(61)62)43(68)51-29(18-20-35(59)60)42(67)52-30(48(73)74)17-19-34(49)58/h7-16,24-26,29-33,38-39H,6,17-23H2,1-5H3,(H2,49,58)(H,50,66)(H,51,68)(H,52,67)(H,53,65)(H,54,69)(H,55,72)(H,56,70)(H,57,71)(H,59,60)(H,61,62)(H,63,64)(H,73,74)/t25-,26+,29+,30-,31+,32-,33+,38-,39-/m0/s1
• InChI Key： YJHPUIVTIUFFBX-WVVKQBIJSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@@H](CC1C=CC=CC=1)NC([C@@H](C)NC(C1C=CC=CC=1)=O)=O)=O)N[C@H](C(N[C@@H](C(N[C@@H](CC(=O)O)C(N[C@@H](C(N[C@H](C(=O)O)CCC(N)=O)=O)CCC(=O)O)=O)=O)CC(=O)O)=O)[C@@H](C)CC
• BRN： 5230528

Computed Properties

• Exact Mass: 1039.44984164g/mol
• Monoisotopic Mass: 1039.44984164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 74
• Rotatable Bond Count: 32
• Complexity: 2020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 425
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides